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Compound of Interest

Compound Name: 5-Bromo-3-methylbenzofuran

Cat. No.: B1280059

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
5-Bromo-3-methylbenzofuran (CAS No. 33118-85-3). The information herein is intended to

supplement, not replace, institutional safety protocols and a thorough review of the full Safety
Data Sheet (SDS) before use.

Chemical Identification and Physical Properties

5-Bromo-3-methylbenzofuran is a benzofuran derivative utilized in organic synthesis.[1]
Understanding its physical characteristics is the first step in safe handling.

Property Value Source
Molecular Formula CoH7BrO PubChem[2]
Molecular Weight 211.05 g/mol PubChem][2]
CAS Number 33118-85-3 PubChem|[2]
Physical Form Liquid Sigma-Aldrich[3]
Appearance Clear, colorless liquid CymitQuimica[1]
Storage Temperature Ambient Temperature Sigma-Aldrich[3]
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Hazard Identification and GHS Classification

5-Bromo-3-methylbenzofuran is classified as a hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
classifications.

Signal Word: Warning[2]

Pictograms:
Pictogram Hazard Class
Acute Toxicity (Oral), Skin Irritation, Eye
GHSO07

Irritation, Specific Target Organ Toxicity

Hazard Statements:

Code Statement Classification

Acute Toxicity, Oral (Category

H302 Harmful if swallowed

4)[2]

o Skin Corrosion/Irritation

H315 Causes skin irritation

(Category 2)[2]

) S Serious Eye Damage/Eye

H319 Causes serious eye irritation o

Irritation (Category 2A)[2]

Specific Target Organ Toxicity,
H335 May cause respiratory irritation  Single Exposure; Respiratory

tract irritation (Category 3)[2]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize risk.

Engineering Controls
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» Ventilation: Always handle 5-Bromo-3-methylbenzofuran in a well-ventilated area. A

chemical fume hood is required for all procedures that may generate vapors or aerosols.

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this substance:

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes that
can cause serious eye

irritation.[4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact that can

cause irritation.[4]

Skin and Body Protection

A laboratory coat and, if
necessary, additional
protective clothing to prevent

skin exposure.

Protects skin from accidental

contact and contamination.[4]

Respiratory Protection

Not typically required if
handled within a functional
chemical fume hood. If
aerosols or vapors may be
generated outside of a fume
hood, a NIOSH-approved
respirator with an appropriate

cartridge should be used.

Prevents respiratory tract

irritation.

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[5]

e Wash hands thoroughly after handling.[5]
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Use only non-sparking tools.

Storage Conditions

o Store in a tightly closed container.[5]

Keep away from heat, sparks, and open flames.

Take precautionary measures against static discharge.[5]

Ground and bond containers when transferring material.

o Keep in a cool, dry, and well-ventilated place.[5]

» Store away from incompatible materials such as strong oxidizing agents.

Emergency and First Aid Procedures

In the event of exposure or a spill, immediate action is necessary.

Exposure Route

First Aid Measures

If swallowed, rinse mouth. Do NOT induce

Ingestion vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.[4]
Remove person to fresh air and keep
Inhalation comfortable for breathing. Call a poison center

or doctor if you feel unwell.[5]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]
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Experimental Protocols

Detailed experimental protocols for the use of 5-Bromo-3-methylbenzofuran are specific to
the intended application and are not available in public safety literature. Researchers must
develop their own Standard Operating Procedures (SOPSs) that incorporate the safety and
handling precautions outlined in this guide and the substance's SDS.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring safety when working with 5-
Bromo-3-methylbenzofuran.
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Caption: Logical workflow for the safe handling of 5-Bromo-3-methylbenzofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1280059#5-bromo-3-methylbenzofuran-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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